Cas no 1249595-82-1 ((4-Tert-butyl-1-methoxycyclohexyl)methanamine)

• Product Name: (4-Tert-butyl-1-methoxycyclohexyl)methanamine
• CAS No: 1249595-82-1
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• MDL: MFCD16681078
• CID: 5602497
• PubChem ID: 62107457
• Update Time: 2025-06-08

(4-Tert-butyl-1-methoxycyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• AKOS011387012
• CS-0285972
• 1249595-82-1
• EN300-1143804
• (4-tert-butyl-1-methoxycyclohexyl)methanamine
• (4-(Tert-butyl)-1-methoxycyclohexyl)methanamine
• Cyclohexanemethanamine, 4-(1,1-dimethylethyl)-1-methoxy-
• (4-Tert-butyl-1-methoxycyclohexyl)methanamine

• MDL： MFCD16681078
• Inchi： 1S/C12H25NO/c1-11(2,3)10-5-7-12(9-13,14-4)8-6-10/h10H,5-9,13H2,1-4H3
• InChI Key： GHUKEWRKYUAEKA-UHFFFAOYSA-N
• SMILES： O(C)C1(CN)CCC(CC1)C(C)(C)C

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.90±0.1 g/cm3(Predicted)
• Boiling Point: 256.3±13.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on (4-Tert-butyl-1-methoxycyclohexyl)methanamine

Introduction to (4-Tert-butyl-1-methoxycyclohexyl)methanamine and Its Significance in Modern Chemical Research

Compound with the CAS number 1249595-82-1 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically the presence of a (4-tert-butyl-1-methoxycyclohexyl)methanamine moiety, presents unique chemical and biological properties that make it a valuable candidate for further exploration. This introduction aims to delve into the characteristics, potential applications, and recent research findings associated with this compound.

The (4-tert-butyl-1-methoxycyclohexyl)methanamine moiety is a key feature of the compound, contributing to its distinct chemical profile. The tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the methoxy group introduces a polar moiety that can enhance solubility and binding affinity. These structural elements make the compound a promising candidate for drug discovery and development.

In recent years, there has been growing interest in cyclohexylamine derivatives due to their potential pharmacological activities. Studies have shown that compounds containing the cyclohexylamine scaffold can exhibit various biological effects, including anti-inflammatory, analgesic, and neuroprotective properties. The addition of substituents like the tert-butyl and methoxy groups further modulates these effects, making it possible to fine-tune the biological activity for specific therapeutic applications.

One of the most compelling aspects of 1249595-82-1 is its potential as a lead compound in medicinal chemistry. Researchers have been exploring its interactions with different biological targets, including enzymes and receptors involved in various disease pathways. Preliminary studies suggest that this compound may have inhibitory effects on certain enzymes, which could be beneficial in treating conditions such as cancer and inflammatory diseases.

The synthesis of (4-tert-butyl-1-methoxycyclohexyl)methanamine presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Modern techniques such as asymmetric synthesis and catalytic methods have been employed to optimize the synthetic route, making it more efficient and scalable.

In addition to its potential as a lead compound, 1249595-82-1 has also been studied for its role in material science. The unique structural features of this compound make it a candidate for developing novel materials with enhanced properties. For instance, its ability to form stable complexes with other molecules could be exploited in the design of smart materials and functional polymers.

The pharmacokinetic properties of (4-tert-butyl-1-methoxycyclohexyl)methanamine are another area of interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential. Recent studies have begun to elucidate these properties, providing valuable insights into how the compound behaves within the body.

The future directions for research on 1249595-82-1 are promising. Ongoing studies aim to further optimize its chemical structure to enhance its biological activity and reduce any potential side effects. Additionally, researchers are exploring new synthetic routes that could make production more cost-effective and environmentally friendly.

In conclusion, the compound with CAS number 1249595-82-1, specifically the derivative (4-tert-butyl-1-methoxycyclohexyl)methanamine, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and potential applications make it a valuable asset for further exploration. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in the development of novel therapeutic agents and materials.